Cas no 1353977-59-9 ([1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1353977-59-9
• MF: C₁₅H₃₁N₃O₂
• MW: 285.425544023514
• CID: 2160118
• Update Time: 2025-11-06

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-aminoethyl)piperidin-2-yl)methyl)(ethyl)carbamate
• AM94222
• [1-(2-aminoethyl)piperidin-2-ylmethyl]ethylcarbamic acid tert-butyl ester

• Inchi： 1S/C15H31N3O2/c1-5-17(14(19)20-15(2,3)4)12-13-8-6-7-10-18(13)11-9-16/h13H,5-12,16H2,1-4H3
• InChI Key： VIFANLNRKDNXMO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)CC1CCCCN1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Topological Polar Surface Area: 58.8

Additional information on [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester

Professional Introduction to [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353977-59-9)

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester] is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number [1353977-59-9], has garnered attention due to its structural properties and potential therapeutic benefits. The molecular structure of this compound features a piperidine ring substituted with an aminoethyl group, further modified with an ethyl carbamate moiety. Such structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The utility of [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester extends to various areas of chemical and biological research. Its unique framework allows for modifications that can enhance binding affinity to biological targets, making it a promising candidate for the development of new drugs. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The tert-butyl ester group in its name not only contributes to its stability but also facilitates further chemical transformations, making it a versatile building block for medicinal chemists.

In the context of modern drug discovery, the importance of [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester cannot be overstated. The compound’s ability to serve as a precursor for more complex pharmacophores has been leveraged in several high-profile research projects. For instance, researchers have utilized derivatives of this compound to develop novel kinase inhibitors, which are critical in the treatment of various cancers. The piperidine scaffold is particularly well-suited for mimicking natural amino acid residues, thereby enhancing the selectivity and efficacy of drug candidates.

Moreover, the [aminoethyl] side chain provides a handle for further functionalization, allowing chemists to tailor the properties of the final drug molecule. This flexibility has been exploited in the design of compounds targeting protein-protein interactions, which are often challenging to modulate with traditional small molecules. The ability to fine-tune these interactions is crucial for developing drugs that can effectively disrupt disease-causing pathways without off-target effects.

Recent advancements in computational chemistry have further enhanced the utility of [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester. Molecular modeling studies have shown that modifications to this compound can significantly improve its binding affinity and pharmacokinetic properties. These insights have guided experimental efforts, leading to the discovery of several promising drug candidates. The integration of computational methods with traditional synthetic approaches has accelerated the drug discovery process, making compounds like this one increasingly valuable.

The synthesis of [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 2-aminoethanol and piperidine derivatives. These intermediates are then coupled using established synthetic protocols to form the desired product. The tert-butyl ester group is introduced as a protecting group during synthesis, which is later removed under specific conditions to reveal the free carbamic acid functionality.

The significance of this compound is also reflected in its applications beyond drug development. It serves as a valuable tool in biochemical assays where its structural features allow for selective interactions with target proteins. Such interactions are crucial for understanding enzyme mechanisms and developing new therapeutic strategies. Additionally, derivatives of this compound have been used in material science research, where their unique properties contribute to advancements in polymer chemistry and nanotechnology.

As research continues to evolve, the demand for specialized compounds like [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester is expected to grow. The ability to modify its structure in numerous ways ensures that it will remain a cornerstone in pharmaceutical and biochemical research for years to come. Collaborative efforts between academic institutions and pharmaceutical companies will continue to drive innovation, leveraging this compound’s potential to address unmet medical needs.

In conclusion, [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353977-59-9) is a multifaceted compound with significant implications for modern medicine and science. Its structural versatility and functional adaptability make it an indispensable tool in drug discovery and biochemical research. As our understanding of disease mechanisms deepens and new technologies emerge, compounds like this one will play an increasingly critical role in shaping the future of healthcare.